Cas no 1172064-06-0 (1-(3-Methyl-4-nitrophenyl)homopiperazine hydrochloride)

1-(3-Methyl-4-nitrophenyl)homopiperazine hydrochloride structure
1172064-06-0 structure
Product Name:1-(3-Methyl-4-nitrophenyl)homopiperazine hydrochloride
CAS No:1172064-06-0
MF:C12H18ClN3O2
MW:271.743221759796
CID:1067635
PubChem ID:44119750
Update Time:2025-04-20

1-(3-Methyl-4-nitrophenyl)homopiperazine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 1-(3-Methyl-4-nitrophenyl)homopiperazine hydrochloride
    • 1-(3-methyl-4-nitrophenyl)-1,4-diazepane hydrochloride
    • 1-(3-methyl-4-nitrophenyl)-1,4-diazepanehydrochloride
    • AKOS015844758
    • MFCD08692410
    • 1-(3-methyl-4-nitrophenyl)-1,4-diazepane;hydrochloride
    • 1172064-06-0
    • DB-017223
    • MDL: MFCD08692410
    • Inchi: 1S/C12H17N3O2.ClH/c1-10-9-11(3-4-12(10)15(16)17)14-7-2-5-13-6-8-14;/h3-4,9,13H,2,5-8H2,1H3;1H
    • InChI Key: QDDCVBUUWCHAIW-UHFFFAOYSA-N
    • SMILES: Cl.[O-][N+](C1C=CC(=CC=1C)N1CCNCCC1)=O

Computed Properties

  • Exact Mass: 271.1087545g/mol
  • Monoisotopic Mass: 271.1087545g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 267
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 61.1Ų

Experimental Properties

  • Melting Point: 210-212(dec.)

1-(3-Methyl-4-nitrophenyl)homopiperazine hydrochloride Security Information

  • Hazard Statement: Irritant
  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT

1-(3-Methyl-4-nitrophenyl)homopiperazine hydrochloride Pricemore >>

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